2-(Tetrahydro-2-furanylmethyl)isoindoline

• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 2-(oxolan-2-ylmethyl)-1,3-dihydroisoindole
• InChI: InChI=1S/C13H17NO/c1-2-5-12-9-14(8-11(12)4-1)10-13-6-3-7-15-13/h1-2,4-5,13H,3,6-10H2
• InChI Key: XHJBJCLJNWCFQX-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CN2CC3=CC=CC=C3C2

Description

2-(Tetrahydro-2-furanylmethyl)isoindoline, also known as THFMI, is a chemical compound that belongs to the family of isoindolines. THFMI has been found to have various biological activities and is widely used in scientific research.

Mechanism of Action

The mechanism of action of 2-(Tetrahydro-2-furanylmethyl)isoindoline is not fully understood. However, it has been proposed that 2-(Tetrahydro-2-furanylmethyl)isoindoline may inhibit the activity of certain enzymes and receptors in the body, leading to its biological activities.
Biochemical and Physiological Effects:
2-(Tetrahydro-2-furanylmethyl)isoindoline has been found to have various biochemical and physiological effects. It has been reported to inhibit the production of inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. 2-(Tetrahydro-2-furanylmethyl)isoindoline has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, 2-(Tetrahydro-2-furanylmethyl)isoindoline has been shown to inhibit the replication of the hepatitis C virus.

Advantages and Limitations for Lab Experiments

2-(Tetrahydro-2-furanylmethyl)isoindoline has several advantages for lab experiments. It is relatively easy to synthesize and has been found to have various biological activities, making it a useful tool for studying the mechanisms of certain diseases and conditions. However, 2-(Tetrahydro-2-furanylmethyl)isoindoline also has some limitations. It has low solubility in water, which can make it difficult to use in certain experiments. In addition, 2-(Tetrahydro-2-furanylmethyl)isoindoline has not been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are several future directions for research on 2-(Tetrahydro-2-furanylmethyl)isoindoline. One area of interest is the development of 2-(Tetrahydro-2-furanylmethyl)isoindoline analogs with improved solubility and bioavailability. Another area of interest is the study of the effects of 2-(Tetrahydro-2-furanylmethyl)isoindoline in vivo, particularly its potential as a therapeutic agent for various diseases and conditions. Finally, the mechanisms of action of 2-(Tetrahydro-2-furanylmethyl)isoindoline need to be further elucidated to fully understand its biological activities.

Synthesis Methods

2-(Tetrahydro-2-furanylmethyl)isoindoline can be synthesized by reacting 2,3-dihydro-1H-indene with 2-furanylmethyl bromide in the presence of a base. The reaction yields 2-(Tetrahydro-2-furanylmethyl)isoindoline as a white solid with a yield of about 50%.

Scientific Research Applications

2-(Tetrahydro-2-furanylmethyl)isoindoline has been found to have various biological activities and is widely used in scientific research. It has been reported to have anti-inflammatory, antitumor, and antiviral activities. 2-(Tetrahydro-2-furanylmethyl)isoindoline has also been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.